Cas no 393837-52-0 (N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• CAS No: 393837-52-0
• MF: C₁₉H₁₅N₃O₄S
• MW: 381.405102968216
• CID: 5987333
• PubChem ID: 5179509
• Update Time: 2025-07-15

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• 1-Pyrrolidineacetamide, N-[3-(2-benzothiazolyl)-4-hydroxyphenyl]-2,5-dioxo-
• SR-01000443602-1
• AB00685086-01
• N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• SR-01000443602
• F0700-0136
• Oprea1_731115
• 393837-52-0
• AKOS024598015
• N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• Inchi： 1S/C19H15N3O4S/c23-14-6-5-11(20-16(24)10-22-17(25)7-8-18(22)26)9-12(14)19-21-13-3-1-2-4-15(13)27-19/h1-6,9,23H,7-8,10H2,(H,20,24)
• InChI Key： PONYQORHVBVLHK-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(O)C(C3=NC4=CC=CC=C4S3)=C2)=O)C(=O)CCC1=O

Computed Properties

• Exact Mass: 381.07832714g/mol
• Monoisotopic Mass: 381.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• pka: 8.13±0.50(Predicted)

Additional information on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide

Introduction to N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS No. 393837-52-0)

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. With a CAS number of 393837-52-0, this compound has garnered attention due to its structural complexity and potential therapeutic applications. The molecule incorporates several pharmacophoric elements that make it a promising candidate for further investigation in drug discovery.

The core structure of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide features a benzothiazole ring system, which is well-known for its presence in various bioactive natural products and pharmaceuticals. The benzothiazole moiety is particularly valued for its ability to interact with biological targets such as enzymes and receptors, making it a versatile scaffold for medicinal chemistry. Additionally, the presence of a hydroxyl group and an acetamide moiety further enhances the compound's potential bioactivity.

In recent years, there has been a growing interest in the development of molecules that can modulate inflammatory pathways and immune responses. The structural features of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide suggest that it may have the capacity to interact with key inflammatory mediators. For instance, the benzothiazole ring can potentially inhibit the activity of enzymes such as lipoxygenases and cyclooxygenases, which are crucial in the production of pro-inflammatory cytokines.

The dioxopyrrolidinone moiety in the compound's structure is another notable feature that contributes to its potential bioactivity. Dioxopyrrolidinones have been reported to exhibit various biological effects, including anti-inflammatory and anti-microbial properties. This moiety may contribute to the compound's ability to modulate cellular signaling pathways involved in inflammation and immune responses.

Recent studies have highlighted the importance of multitargeted drug design in addressing complex diseases such as cancer and autoimmune disorders. N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide presents an attractive example of a multitargeted molecule due to its ability to interact with multiple biological targets. This property could make it a valuable candidate for the development of combination therapies that target different aspects of disease pathogenesis.

The synthesis of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide involves several steps that require careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the benzothiazole ring system, the introduction of the hydroxyl group, and the attachment of the dioxopyrrolidinone moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to achieve these transformations efficiently.

In terms of pharmacokinetic properties, N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide exhibits promising characteristics that are essential for successful drug development. Preliminary studies indicate that the compound has good solubility in water and organic solvents, which facilitates its formulation into various dosage forms. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at relevant concentrations, suggesting its potential for further clinical development.

The potential therapeutic applications of N-3-(1,3-benzothiazol-2-ylyl)-4-hydroxyphenyl - 2 - ( 2 , 5 - dioxopyrrolidin - 1 - yl ) acetamide are diverse and span across multiple disease areas. In oncology, for example, the compound's ability to modulate inflammatory pathways may make it effective in treating certain types of cancer by inhibiting tumor growth and metastasis. In immunology, N - < strong > 393837 -52 -0 strong > could be developed into a therapeutic agent for autoimmune diseases by regulating immune responses.

In conclusion, N - < strong > 393837 -52 -0 strong > represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like N - < strong > 393837 -52 -0 strong > will play an increasingly important role in the development of novel therapeutics.